Cas no 201809-22-5 (4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester)

4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and medicinal chemistry. Its structure combines a pyridine carboxylic acid moiety with a tert-butyl-protected piperazine, offering selective reactivity for further functionalization. The tert-butyl ester group enhances solubility and stability, facilitating handling and purification. The carboxylic acid functionality allows for straightforward derivatization, making it useful in the development of bioactive compounds. This compound is often employed in the synthesis of heterocyclic scaffolds and as a building block for drug discovery. Its well-defined reactivity profile and compatibility with standard coupling reactions make it a practical choice for researchers.
4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester structure
201809-22-5 structure
Product name:4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
CAS No:201809-22-5
MF:C15H21N3O4
MW:307.344943761826
MDL:MFCD06245543
CID:254005
PubChem ID:2771823

4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylicacid, 4-(5-carboxy-2-pyridinyl)-, 1-(1,1-dimethylethyl) ester
    • 6-[4-(tert-butoxycarbonyl)piperazin-1-yl]nicotinic acid
    • 6-[4-(tert-Butoxycarbonyl)piperazino]-nicotinic acid
    • 6-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]pyridine-3-carboxylic acid
    • 4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
    • 6-[4-(tert-Butoxycarbonyl)piperazin-1-yl]nicotinicacid97%
    • 6-[4-(PIPERAZIN-1-YL)]NICOTINIC ACID, N4-BOC PROTECTED
    • 6-Piperazin-1-ylnicotinic acid, N4-BOC protected
    • 6-Piperazin-1-ylnicotinic acid, N4-BOC protected 97%
    • N4-BOC-6-PIPERAZIN-1-YLNICOTINIC ACID
    • 6-[4-(tert-butoxycarbonyl)piperazino]nicotinic acid
    • AKOS005071983
    • DTXSID60378111
    • 201809-22-5
    • 1-Piperazinecarboxylic acid, 4-(5-carboxy-2-pyridinyl)-, 1-(1,1-dimethylethyl) ester
    • Z1508687156
    • AT23867
    • SCHEMBL63484
    • PWYGTZUOLAGDNK-UHFFFAOYSA-N
    • 6-(4-Boc-1-piperazinyl)pyridine-3-carboxylic acid
    • 4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester, AldrichCPR
    • FT-0680898
    • 6-(4-(tert-Butoxycarbonyl)piperazin-1-yl)nicotinic acid
    • 2-(4-BOC-Piperazino)pyridine-5-carboxylic acid
    • 6-[4-(tert-butoxycarbonyl)piperazin-1-yl]pyridine-3-carboxylic acid
    • W-206491
    • 6-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}pyridine-3-carboxylic acid
    • 6-(4-(tert-Butoxycarbonyl)piperazin-1-yl)nicotinicacid
    • CC-0808
    • MFCD06245543
    • 1-Piperazinecarboxylicacid,4-(5-carboxy-2-pyridinyl)-,1-(1,1-dimethylethyl)ester
    • 6-(4-(tert-Butoxycarbonyl)piperazin-1-yl)nicotinic acid 95%
    • 6-(4-boc-piperazin-1-yl)nicotinic acid
    • EN300-1071780
    • DB-066078
    • MDL: MFCD06245543
    • Inchi: InChI=1S/C15H21N3O4/c1-15(2,3)22-14(21)18-8-6-17(7-9-18)12-5-4-11(10-16-12)13(19)20/h4-5,10H,6-9H2,1-3H3,(H,19,20)
    • InChI Key: PWYGTZUOLAGDNK-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=NC=C(C=C2)C(=O)O

Computed Properties

  • Exact Mass: 307.153206g/mol
  • Surface Charge: 0
  • XLogP3: 1.5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 307.153206g/mol
  • Monoisotopic Mass: 307.153206g/mol
  • Topological Polar Surface Area: 83Ų
  • Heavy Atom Count: 22
  • Complexity: 414
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 230-236°C
  • Boiling Point: 497.4±45.0 °C at 760 mmHg
  • Flash Point: 254.6±28.7 °C
  • PSA: 82.97000
  • LogP: 1.83980
  • pka: 3.12±0.10(Predicted)
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Security Information

4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Customs Data

  • HS CODE:29335990

4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM169035-1g
6-[4-(tert-Butoxycarbonyl)piperazino]-nicotinic acid
201809-22-5 95%
1g
$348 2023-02-18
Chemenu
CM169035-5g
6-[4-(tert-Butoxycarbonyl)piperazino]-nicotinic acid
201809-22-5 95%
5g
$720 2021-08-05
TRC
C176380-10mg
4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
201809-22-5
10mg
$ 64.00 2023-04-18
Alichem
A139002825-5g
6-(4-(tert-Butoxycarbonyl)piperazin-1-yl)nicotinic acid
201809-22-5 95%
5g
$1065.30 2023-09-02
Alichem
A139002825-25g
6-(4-(tert-Butoxycarbonyl)piperazin-1-yl)nicotinic acid
201809-22-5 95%
25g
$2556.72 2023-09-02
Enamine
EN300-1071780-0.25g
6-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}pyridine-3-carboxylic acid
201809-22-5 95.0%
0.25g
$98.0 2025-02-21
Enamine
EN300-1071780-5.0g
6-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}pyridine-3-carboxylic acid
201809-22-5 95.0%
5.0g
$817.0 2025-02-21
Enamine
EN300-1071780-1g
6-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}pyridine-3-carboxylic acid
201809-22-5 95%
1g
$196.0 2023-10-28
Ambeed
A380750-1g
6-(4-(tert-Butoxycarbonyl)piperazin-1-yl)nicotinic acid
201809-22-5 98%
1g
$219.0 2024-07-28
1PlusChem
1P0028BQ-1g
1-Piperazinecarboxylic acid, 4-(5-carboxy-2-pyridinyl)-, 1-(1,1-dimethylethyl) ester
201809-22-5 95%
1g
$334.00 2023-12-19

4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Production Method

Additional information on 4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester

4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 201809-22-5, known as 4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester, has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its unique pharmacokinetic properties and ability to form hydrogen bonds. The presence of a 5-carboxypyridine moiety further enhances its versatility, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of this compound in the development of neuroprotective agents and anticancer drugs. Researchers have explored its ability to modulate key cellular pathways, such as the PI3K/AKT/mTOR pathway, which is crucial in regulating cell survival and proliferation. Experimental data suggest that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as a targeted therapeutic agent.

In addition to its therapeutic applications, 4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester has been utilized as a building block in the construction of complex molecular architectures. Its tert-butyl ester group provides excellent stability during synthetic procedures, allowing for precise control over reaction outcomes. This feature has made it a popular choice in the synthesis of macrocyclic compounds and supramolecular assemblies, which are essential in materials science and nanotechnology.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperazine derivative. Key steps include nucleophilic substitution reactions and esterification, which are optimized to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its quality and consistency for downstream applications.

From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of this compound. Studies indicate that under controlled conditions, it undergoes efficient microbial degradation, reducing concerns about its long-term persistence in the environment. This finding aligns with growing efforts to develop sustainable chemical processes that minimize ecological footprints.

In conclusion, 4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester stands out as a versatile and promising compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structural features and favorable chemical properties make it an invaluable tool for advancing scientific research and addressing pressing challenges in various fields.

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(CAS:201809-22-5)4-(5-Carboxy-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
A879796
Purity:99%
Quantity:1g
Price ($):197.0